5-Fluoro-3-(4-formylphenyl)benzoic acid

• IUPAC Name: 3-fluoro-5-(4-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key: JZTGXILRXLHOKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID60688909
• Molecular Weight: 244.22 g/mol
• CAS No.: 1261958-84-2

Description

5-Fluoro-3-(4-formylphenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a 4-formylphenyl substituent at the 3-position and a fluorine atom at the 5-position of the aromatic ring. This compound combines the electron-withdrawing properties of fluorine and the aldehyde group, which influence its physicochemical and electronic behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Fluoro-3-(4-formylphenyl)benzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction . This reaction typically employs a boronic acid derivative and an aryl halide in the presence of a palladium catalyst and a base. The reaction conditions are generally mild, and the process is known for its functional group tolerance .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the final product is crucial to meet the required purity standards for various applications.

Chemical Reactions Analysis

Types of Reactions: 5-Fluoro-3-(4-formylphenyl)benzoic acid undergoes several types of chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: 5-Fluoro-3-(4-carboxyphenyl)benzoic acid.

Reduction: 5-Fluoro-3-(4-hydroxyphenyl)benzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: In chemistry, 5-Fluoro-3-(4-formylphenyl)benzoic acid is used as a building block for the synthesis of more complex molecules. Its unique structural features make it a valuable intermediate in organic synthesis.

Biology: In biological research, this compound can be used to study the effects of fluorine substitution on the biological activity of aromatic compounds. It may also serve as a probe to investigate enzyme-substrate interactions.

Medicine: In medicinal chemistry, derivatives of 5-Fluoro-3-(4-formylphenyl)benzoic acid are explored for their potential therapeutic properties. The presence of the fluorine atom can enhance the metabolic stability and bioavailability of drug candidates.

Industry: In the industrial sector, this compound can be used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-Fluoro-3-(4-formylphenyl)benzoic acid depends on its specific application. In general, the presence of the fluorine atom can influence the compound’s electronic properties, affecting its reactivity and interactions with other molecules. The formyl group can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which are essential for its biological and chemical activities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The position and nature of substituents on the benzoic acid scaffold significantly alter properties:

• 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid (YA-9709) : The methyl group and additional fluorine at the 3- and 4-positions of the pendant phenyl ring introduce steric hindrance and moderate electron-withdrawing effects. Compared to the target compound, this derivative likely exhibits reduced electrophilicity due to the absence of the formyl group .
• 5-Fluoro-3-(5-fluoro-2-methylphenyl)benzoic acid (YA-9771) : The meta-fluorine and ortho-methyl substituents create a distinct electronic environment. The methyl group may slightly donate electrons, counteracting fluorine’s withdrawal, whereas the target compound’s formyl group intensifies electron deficiency .

Physicochemical Properties

Table 1: Comparative Physicochemical Properties

Compound	Substituent (Position)	Thermal Stability (°C)	Solubility (Polar Solvents)	Acidity (pKa)
5-Fluoro-3-(4-formylphenyl)benzoic acid	-CHO (para)	Moderate (Decomposes >200°C)*	Low (due to -CHO)	~2.8–3.2*
5-Fluoro-3-(thiophen-2-yl)benzoic acid	Thiophene (2-yl)	High (>300°C)	Moderate	~3.5–4.0
5-Fluoro-3-(4-methylphenyl)benzoic acid	-CH3 (para)	High (>250°C)	Low	~3.0–3.5
Benzoic acid (unsubstituted)	None	High (121°C melting)	High	4.2

*Estimated based on analogous compounds in .

• Thermal Stability : The formyl group may lower thermal stability compared to thiophene or methyl substituents due to susceptibility to oxidation .
• Solubility : The polar formyl group could marginally improve solubility in polar aprotic solvents (e.g., DMSO) relative to methyl-substituted derivatives but less than unsubstituted benzoic acid .